5-Bromo-1,3,4-thiadiazole-2-carbonitrile

• IUPAC Name: 5-bromo-1,3,4-thiadiazole-2-carbonitrile
• InChI: InChI=1S/C3BrN3S/c4-3-7-6-2(1-5)8-3
• InChI Key: OIQMOCBYXIIUPS-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=NN=C(S1)Br
• Molecular Formula: C3BrN3S
• Molecular Weight: 190.02 g/mol
• CAS RN: 916889-37-7

Description

5-Bromo-1,3,4-thiadiazole-2-carbonitrile is a chemical compound with the CAS Number: 916889-37-7. It has a molecular weight of 190.02 and its IUPAC name is 5-bromo-1,3,4-thiadiazole-2-carbonitrile. The compound is stored at a temperature of 4 degrees Celsius and is in the form of a powder.

Synthesis Analysis

The synthesis of 5-Bromo-1,3,4-thiadiazole-2-carbonitrile and its derivatives is a topic of ongoing research. The 1,3,4-thiadiazole nucleus is a common and integral feature of a variety of natural products and medicinal agents. Thiadiazole is a 5-membered ring system containing a hydrogen-binding domain, a sulfur atom, and a two-electron donor nitrogen system.

Molecular Structure Analysis

The InChI code for 5-Bromo-1,3,4-thiadiazole-2-carbonitrile is 1S/C3BrN3S/c4-3-7-6-2 (1-5)8-3. The InChI key is OIQMOCBYXIIUPS-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

5-Bromo-1,3,4-thiadiazole-2-carbonitrile is a powder. and is stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Materials Science and Organic Electronics

• Electron Transport Materials : 5-Bromo-1,3,4-thiadiazole-2-carbonitrile is used in the design of organic semiconductors for electronic devices. .
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Medicinal Chemistry and Drug Discovery

• Anti-Inflammatory Agents : Derivatives of this compound have shown anti-inflammatory and analgesic activities. .
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Chemical Synthesis and Catalysis

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Agrochemicals and Pesticides

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Analytical Chemistry

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Materials for Energy Storage

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Safety and Hazards

The safety information for 5-Bromo-1,3,4-thiadiazole-2-carbonitrile indicates that it has a GHS07 pictogram and a warning signal word. The MSDS for this compound can be found online.

Future Directions

The 1,3,4-thiadiazole nucleus, which is present in 5-Bromo-1,3,4-thiadiazole-2-carbonitrile, is a topic of ongoing research due to its presence in a variety of natural products and medicinal agents. Future research will likely continue to explore the structural modifications on different thiadiazole derivatives for various pharmacological activities.

Mechanism of Action

Target of Action

It’s known that bromine-containing compounds often interact with various biological targets, influencing their function .

Mode of Action

Bromine atoms in similar compounds have been shown to improve the electrical deficiency of the molecules, increasing their reactivity in aromatic nucleophilic substitution reactions .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, leading to a range of biological activities .

Pharmacokinetics

Its molecular weight (19002) suggests that it may have favorable absorption and distribution characteristics .

Result of Action

Bromine-containing compounds are often associated with a variety of biological activities, suggesting that this compound may have diverse effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and its interactions with its targets. For 5-Bromo-1,3,4-thiadiazole-2-carbonitrile, it’s known that it’s stored at a temperature of 4°C , suggesting that it may be sensitive to temperature changes.